1-(2,4-diethoxybenzenesulfonyl)-1H-imidazole

• Molecular Formula: C13H16N2O4S
• Molecular Weight: 296.34 g/mol
• IUPAC Name: 1-(2,4-diethoxyphenyl)sulfonylimidazole
• InChI: InChI=1S/C13H16N2O4S/c1-3-18-11-5-6-13(12(9-11)19-4-2)20(16,17)15-8-7-14-10-15/h5-10H,3-4H2,1-2H3
• InChI Key: RAFIDZNWQZRJSX-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)S(=O)(=O)N2C=CN=C2)OCC

Description

1-(2,4-diethoxybenzenesulfonyl)-1H-imidazole, commonly referred to as DEBSI, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DEBSI is a sulfonamide derivative of imidazole and has been synthesized using various methods.

Mechanism Of Action

The mechanism of action of DEBSI is not fully understood, but it is believed to act as a competitive inhibitor of enzymes that bind to sulfonamides. DEBSI has been shown to inhibit the activity of several enzymes, including carbonic anhydrase, which is involved in the regulation of pH in various tissues.
Biochemical and Physiological Effects
DEBSI has been shown to have both biochemical and physiological effects. In vitro studies have shown that DEBSI inhibits the activity of carbonic anhydrase, which is involved in the regulation of pH in various tissues. DEBSI has also been shown to inhibit the growth of tumor cells in vitro and in vivo, suggesting that it may have potential as a therapeutic agent for cancer.

Advantages And Limitations For Lab Experiments

DEBSI has several advantages for use in lab experiments, including its high purity and stability. However, one limitation of DEBSI is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on DEBSI, including investigating its potential as a therapeutic agent for cancer and other diseases, exploring its mechanism of action, and optimizing its synthesis and purification methods. Additionally, DEBSI could be used as a tool for studying protein-protein interactions and other biochemical processes. Further research is needed to fully understand the potential applications and limitations of DEBSI in scientific research.
Conclusion
In conclusion, DEBSI is a chemical compound that has gained significant attention in scientific research due to its unique properties. DEBSI has been synthesized using various methods and has been investigated for its potential as a therapeutic agent for cancer and other diseases. DEBSI has been shown to inhibit the activity of several enzymes, including carbonic anhydrase, and has been used as a tool for studying protein-protein interactions. Further research is needed to fully understand the potential applications and limitations of DEBSI in scientific research.

Synthesis Methods

DEBSI can be synthesized using various methods, including reaction of 2,4-diethoxybenzenesulfonyl chloride with imidazole in the presence of a base or reaction of imidazole with 2,4-diethoxybenzenesulfonyl isocyanate. The synthesis of DEBSI has been reported in several research studies, and the yield and purity of the compound can be optimized by adjusting the reaction conditions.

Scientific Research Applications

DEBSI has been used in various scientific research studies, including as a tool for studying protein-protein interactions and as a potential therapeutic agent for cancer and other diseases. DEBSI has been shown to inhibit the activity of several enzymes, including carbonic anhydrase, and has been investigated for its potential to inhibit tumor growth and angiogenesis.